Cas no 1049454-26-3 ((2Z)-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one)

(2Z)-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one structure
1049454-26-3 structure
Product Name:(2Z)-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one
CAS No:1049454-26-3
MF:C17H22N6O2
MW:342.395582675934
CID:6492553
PubChem ID:30858318
Update Time:2024-01-14

(2Z)-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2Z)-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one
    • AKOS024502917
    • 1049454-26-3
    • F5250-1033
    • (Z)-1-[4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]but-2-en-1-one
    • (Z)-1-(4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)but-2-en-1-one
    • Inchi: 1S/C17H22N6O2/c1-3-4-17(24)22-11-9-21(10-12-22)13-16-18-19-20-23(16)14-5-7-15(25-2)8-6-14/h3-8H,9-13H2,1-2H3/b4-3-
    • InChI Key: ZGNDQLGQUJNZJS-ARJAWSKDSA-N
    • SMILES: O=C(/C=C\C)N1CCN(CC2=NN=NN2C2C=CC(=CC=2)OC)CC1

Computed Properties

  • Exact Mass: 342.18042397g/mol
  • Monoisotopic Mass: 342.18042397g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 76.4Ų

(2Z)-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5250-1033-2μmol
(2Z)-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one
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$57.0 2023-09-10
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F5250-1033-10μmol
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$69.0 2023-09-10
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F5250-1033-20μmol
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F5250-1033-1mg
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$54.0 2023-09-10
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F5250-1033-2mg
(2Z)-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one
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F5250-1033-3mg
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F5250-1033-4mg
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$66.0 2023-09-10
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F5250-1033-5mg
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F5250-1033-10mg
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